Cas no 346419-79-2 (6-Phthalazinamine)

• Product Name: 6-Phthalazinamine
• CAS No: 346419-79-2
• Molecular Formula: C₈H₇N₃
• Molecular Weight: 145.16128
• MDL: MFCD00462913
• CID: 302644
• PubChem ID: 21932826

6-Phthalazinamine Properties

Names and Identifiers

• 6-Phthalazinamine
• 6-Phthalazinamine (9CI)
• phthalazin-6-amine
• A918914
• 6-Phthalazinamine(9ci)
• SCHEMBL601131
• DTXSID30620295
• 346419-79-2
• MFCD00462913
• DB-242890

• MDL： MFCD00462913
• InChIKey： IHRYNXNMVQFNPK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7N3/c9-8-2-1-6-4-10-11-5-7(6)3-8/h1-5H,9H2
• SMILES： NC1=CC2=C(C=NN=C2)C=C1

Computed Properties

• Exact Mass: 145.06411
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 145.063997236g/mol
• Heavy Atom Count: 11
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8